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Compound of Interest

Compound Name: 5-Fluoro-3-nitropicolinic acid

Cat. No.: B13671023

Get Quote

Executive Summary
5-Fluoro-3-nitropicolinic acid (CAS: 102268-15-5) is a critical heterocyclic building block,

most notably serving as the key intermediate for the synthesis of PARP inhibitors such as

Niraparib (Zejula). While laboratory-scale synthesis often relies on diverse routes, industrial

scale-up is frequently bottlenecked by the safety profile of nitration, the stability of diazonium

intermediates, and the regioselectivity of halogenation.

This application note details a robust, scalable protocol starting from 2-amino-5-fluoropyridine.

This route is selected for its high regiocontrol and the availability of starting materials. We

address specific engineering controls for the exothermic nitration and the hazardous

Sandmeyer reaction, providing a self-validating workflow for multi-kilogram production.

Retrosynthetic Strategy & Pathway
The synthesis is designed to avoid the direct nitration of 5-fluoropicolinic acid, which suffers

from poor regioselectivity and yield. Instead, we utilize the amino group of 2-amino-5-

fluoropyridine to direct the nitro group to the C3 position, followed by a functional group

interconversion (FGI) to the carboxylic acid.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13671023#bc-rfq
https://www.benchchem.com/product/b13671023/docs?utm_src=pdf-body#application-note-scalable-synthesis-of-5-fluoro-3-nitropicolinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13671023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Pathway Diagram

2-Amino-5-fluoropyridine
(Starting Material)

2-Amino-5-fluoro-
3-nitropyridine

Step 1: Nitration
(HNO3/H2SO4, 0-20°C) 2-Bromo-5-fluoro-

3-nitropyridine

Step 2: Sandmeyer
(NaNO2, HBr, CuBr) 5-Fluoro-3-nitro-

picolinonitrile

Step 3: Cyanation
(CuCN, DMF, 80°C) 5-Fluoro-3-nitro-

picolinic Acid

Step 4: Hydrolysis
(H2SO4, 90°C)

Click to download full resolution via product page

Figure 1: Four-step synthetic pathway ensuring regiochemical fidelity.

Detailed Experimental Protocols
Step 1: Regioselective Nitration
Objective: Synthesize 2-amino-5-fluoro-3-nitropyridine. Challenge: Controlling the exotherm

and preventing dinitration.

Protocol:

Reactor Setup: Charge a glass-lined reactor with Sulfuric Acid (H₂SO₄, 98%, 10.0 vol). Cool

to 0–5°C.[1]

Addition: Add 2-Amino-5-fluoropyridine (1.0 equiv) portion-wise. Note: The dissolution is

exothermic. Maintain internal temperature (Ti) < 15°C.

Nitration: Add Fuming Nitric Acid (HNO₃, 1.1 equiv) dropwise over 2 hours.

Critical Control Parameter (CCP): Ti must not exceed 20°C. Higher temperatures promote

tar formation.

Reaction: Stir at 20°C for 4 hours. Monitor by HPLC (Target: >98% conversion).

Quench: Pour the reaction mixture onto Ice/Water (20 vol). The product precipitates as a

yellow solid.[1]

Isolation: Filter, wash with water until pH neutral, and dry at 50°C under vacuum.

Yield: 85–90% Safety Note: This nitration has a high thermal onset. On a kilogram scale,

dosing must be controlled by automated temperature feedback loops.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b13671023/docs?utm_src=pdf-body-img#application-note-scalable-synthesis-of-5-fluoro-3-nitropicolinic-acid
https://eureka.patsnap.com/patent-US10927077B2
https://eureka.patsnap.com/patent-US10927077B2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13671023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Sandmeyer Bromination
Objective: Convert the C2-amino group to a C2-bromo group (2-Bromo-5-fluoro-3-

nitropyridine). Challenge: Handling unstable diazonium intermediates.

Protocol:

Dissolution: Suspend the nitro-amine (1.0 equiv) in 48% Hydrobromic Acid (HBr, 12.0 vol).

Diazotization: Cool to 0°C. Add Sodium Nitrite (NaNO₂, 1.5 equiv) as a 40% aqueous

solution dropwise below surface.

Mechanistic Insight: Sub-surface addition prevents the escape of nitrous gases (NOx),

ensuring accurate stoichiometry.

Substitution: Add Copper(I) Bromide (CuBr, 0.5 equiv) portion-wise.

Heating: Slowly warm to 60°C. Nitrogen gas evolution will be vigorous.

CCP: Gas evolution rate must be monitored. Do not seal the reactor.

Workup: Cool to RT, dilute with water, and extract with Dichloromethane (DCM). Wash

organic layer with Sodium Thiosulfate (to remove Br₂) and Brine.

Purification: Crystallize from Ethanol/Heptane if necessary, though crude purity is often

sufficient (>95%).

Yield: 70–75%[2]

Step 3: Nucleophilic Cyanation (Rosenmund-von Braun)
Objective: Install the nitrile functionality (5-Fluoro-3-nitropicolinonitrile). Challenge: Complete

conversion without degrading the nitro group.

Protocol:

Solvent System: Dissolve the bromo-intermediate (1.0 equiv) in DMF (8.0 vol).
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Alternative: NMP (N-Methyl-2-pyrrolidone) is a safer alternative with higher thermal

stability.

Reagent: Add Copper(I) Cyanide (CuCN, 1.2 equiv).

Reaction: Heat to 90–100°C for 6–8 hours.

Observation: The solution turns dark. The nitro group at C3 activates the C2-Br, making

this substitution faster than on a neutral pyridine.

Quench (Oxidative): Cool to 20°C. Pour into a solution of FeCl₃/HCl (or 10% ethylene

diamine) to decompose the copper complex. Stir for 1 hour.

Extraction: Extract with Ethyl Acetate.

Isolation: Concentrate to obtain a tan solid.

Yield: 80–85%

Step 4: Acidic Hydrolysis
Objective: Hydrolyze the nitrile to 5-Fluoro-3-nitropicolinic acid. Challenge: Prevent

defluorination (SnAr of F by OH⁻) which occurs readily under basic conditions.

Protocol:

Acid Matrix: Suspend the nitrile (1.0 equiv) in 70% H₂SO₄ (10 vol).

Why Acidic? Basic hydrolysis (NaOH) risks displacing the C5-Fluorine (activated by the

C3-Nitro group). Acidic conditions preserve the C-F bond [1].

Hydrolysis: Heat to 90–100°C for 12 hours.

Workup: Cool to 0°C and dilute with Ice Water (20 vol).

Extraction: Extract the product into 2-MeTHF or Ethyl Acetate.

Crystallization: Concentrate and recrystallize from Water/Acetone to obtain high-purity acid.
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Yield: 75–80% Final Purity: >99.5% (HPLC).

Process Data Summary
Parameter

Step 1
(Nitration)

Step 2
(Bromination)

Step 3
(Cyanation)

Step 4
(Hydrolysis)

Reagents HNO₃ / H₂SO₄
NaNO₂ / HBr /

CuBr
CuCN / DMF H₂SO₄ (70%)

Temperature < 20°C
0°C

60°C
100°C 90°C

Time 4 h 2 h 8 h 12 h

Typical Yield 88% 72% 82% 78%

Major Risk
Thermal

Runaway
NOx Evolution

Cyanide

Handling
Defluorination

Safety & Engineering Controls (Graphviz)
The following logic flow describes the critical safety decision matrix for the scale-up of the

Nitration and Cyanation steps.
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Figure 2: Critical safety logic for exothermic control and cyanide waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.mpls.ox.ac.uk/research-funding/impact-and-innovation/epsrc-iaa-case-studies-2012-2021/synthesis-of-niraparib-cancer-drug-candidate
https://data.epo.org/publication-server/rest/v1.0/publication-documents/EP3615513A1/document.html
https://www.mpls.ox.ac.uk/research-funding/impact-and-innovation/epsrc-iaa-case-studies-2012-2021/synthesis-of-niraparib-cancer-drug-candidate
https://www.chem.ox.ac.uk/research/synthesis-niraparib-cancer-drug-candidate
https://www.orgsyn.org/Content/pdfs/procedures/v101p0327.pdf
http://www.orgsyn.org/demo.aspx?prep=v101p0327
https://www.benchchem.com/product/b13671023?utm_src=pdf-custom-synthesis#bc-rfq
https://eureka.patsnap.com/patent-US10927077B2
https://eureka.patsnap.com/patent-US10927077B2
https://pmc.ncbi.nlm.nih.gov/articles/PMC11382157/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11382157/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11382157/
https://www.mpls.ox.ac.uk/research-funding/impact-and-innovation/epsrc-iaa-case-studies-2012-2021/synthesis-of-niraparib-cancer-drug-candidate
https://www.mpls.ox.ac.uk/research-funding/impact-and-innovation/epsrc-iaa-case-studies-2012-2021/synthesis-of-niraparib-cancer-drug-candidate
https://www.orgsyn.org/Content/pdfs/procedures/v101p0327.pdf
https://www.benchchem.com/product/b13671023/docs#application-note-scalable-synthesis-of-5-fluoro-3-nitropicolinic-acid
https://www.benchchem.com/product/b13671023/docs#application-note-scalable-synthesis-of-5-fluoro-3-nitropicolinic-acid
https://www.benchchem.com/product/b13671023/docs#application-note-scalable-synthesis-of-5-fluoro-3-nitropicolinic-acid
https://www.benchchem.com/product/b13671023/docs#application-note-scalable-synthesis-of-5-fluoro-3-nitropicolinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13671023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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